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Compound of Interest

Compound Name: 1,1-Cyclohexanediethanol

Cat. No.: B184287 Get Quote

Disclaimer: Scientific literature extensively covers the synthesis, properties, and applications of

cyclohexanediol isomers, particularly 1,4-Cyclohexanedimethanol (CHDM). However, specific

research on 1,1-Cyclohexanediethanol is notably scarce. This guide will, therefore, leverage

the comprehensive data available for CHDM as a well-understood analogue to extrapolate and

propose potential research avenues for 1,1-Cyclohexanediethanol. We will also delve into the

chemistry of geminal diols to inform these hypotheses.

Introduction: The Landscape of Cyclohexane Diols
Cyclohexane diols are a class of cycloaliphatic alcohols that serve as crucial building blocks in

polymer science and organic synthesis. Their rigid cyclohexane core imparts thermal stability,

hardness, and chemical resistance to the materials derived from them. The most commercially

significant isomer is 1,4-Cyclohexanedimethanol (CHDM), a key monomer in the production of

various polyesters and polyurethanes.[1]

This whitepaper will explore the untapped potential of 1,1-Cyclohexanediethanol. As a

geminal diol, where both hydroxyl groups are attached to the same carbon atom, it is expected

to exhibit unique reactivity and lead to novel material properties distinct from its vicinal and

other isomers.
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The Proxy: Understanding 1,4-
Cyclohexanedimethanol (CHDM)
To build a foundation for understanding the potential of 1,1-Cyclohexanediethanol, we first

examine the well-documented properties and applications of its 1,4-isomer, CHDM.

Physicochemical Properties of CHDM
CHDM is a waxy, colorless solid at room temperature, typically existing as a mixture of cis and

trans isomers.[2] The ratio of these isomers significantly influences the properties of the

resulting polymers.[2]

Property Value References

Molecular Formula C₈H₁₆O₂ [3]

Molar Mass 144.21 g/mol [3]

Appearance White waxy solid [2]

Melting Point 41-61 °C [2]

Boiling Point 284-288 °C [2]

Density 1.02 g/mL [2]

Solubility in Water Miscible [4]

Synthesis of CHDM
Industrially, CHDM is produced via the catalytic hydrogenation of dimethyl terephthalate (DMT).

This process typically occurs in two stages, with the aid of a copper chromite catalyst.[2]
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Step 1

Step 2

Dimethyl Terephthalate (DMT)

+ 3H₂

Pd Catalyst
180 °C

Dimethyl 1,4-Cyclohexanedicarboxylate (DMCD)Hydrogenation of Aromatic Ring

+ 4H₂

Copper Chromite Catalyst
200 °C

1,4-Cyclohexanedimethanol (CHDM)Hydrogenation of Ester Groups

1,1-Cyclohexanediethanol

Monomers

Dicarboxylic Acid
(e.g., Terephthalic Acid)

Polycondensation Polyester with
Quaternary Center

Potential Properties:
- High Tg

- Amorphous Nature
- Enhanced Biodegradability
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Start: Novel Monomer
(1,1-Cyclohexanediethanol)

Synthesis and Purification

Physicochemical Characterization
(NMR, IR, MS, TGA, DSC)

Test Polymerization Reactions
(with various dicarboxylic acids)

Polymer Characterization
(GPC, NMR, TGA, DSC, DMA)

Material Property Evaluation
(Tensile strength, transparency, etc.)

Screening for Potential Applications

End: Identify Promising Applications

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b184287?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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